Cas no 1538151-93-7 (3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide)

• Product Name: 3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide
• CAS No: 1538151-93-7
• MF: C₁₄H₁₇FN₂OS
• MW: 280.360985517502
• MDL: MFCD22700909
• CID: 5151472
• PubChem ID: 79512165
• Update Time: 2025-06-15

3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 3-amino-N-butyl-4-fluoro-N-methyl-
• 3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide

• MDL： MFCD22700909
• Inchi： 1S/C14H17FN2OS/c1-3-4-8-17(2)14(18)13-12(16)11-9(15)6-5-7-10(11)19-13/h5-7H,3-4,8,16H2,1-2H3
• InChI Key： PZIXSMRAXBKVAS-UHFFFAOYSA-N
• SMILES： C12=CC=CC(F)=C1C(N)=C(C(N(CCCC)C)=O)S2

Additional information on 3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide

3-Amino-N-Butyl-4-Fluoro-N-Methyl-1-Benzothiophene-2-Carboxamide (CAS No. 1538151-93-7): An Overview of a Promising Compound in Medicinal Chemistry

3-Amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide (CAS No. 1538151-93-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide is characterized by a benzothiophene core, a fluoro-substituted aromatic ring, and an amine-functionalized side chain. The presence of these functional groups imparts specific pharmacological properties that make it an attractive candidate for drug development. Recent studies have highlighted its potential as a modulator of various biological pathways, particularly those involved in inflammation and cancer.

In the context of anti-inflammatory research, 3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide has been shown to exhibit potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to downregulate these cytokines suggests its potential as a therapeutic agent for managing inflammatory conditions.

Beyond its anti-inflammatory properties, 3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide has also demonstrated promising anti-cancer activities. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The structural flexibility of 3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide allows for the exploration of structure-activity relationships (SAR) to optimize its pharmacological profile. Researchers have conducted extensive SAR studies to identify structural modifications that enhance its potency and selectivity. For instance, substituting the fluoro group with other halogens or introducing additional functional groups on the side chain has led to compounds with improved biological activities.

In addition to its direct therapeutic effects, 3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide has also been investigated as a tool compound for understanding the molecular mechanisms underlying various diseases. Its ability to selectively modulate specific targets provides valuable insights into the pathophysiology of inflammatory and cancerous conditions, thereby facilitating the development of more targeted therapies.

The pharmacokinetic properties of 3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide have been studied to ensure its suitability for clinical applications. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further preclinical and clinical evaluation. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

In conclusion, 3-amino-N-butyl-4-fluoro-N-methyl-1-benzothiophene-2-carboxamide (CAS No. 1538151-93-7) represents a promising compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for drug development. Continued research into its mechanisms of action and therapeutic applications is likely to yield significant advancements in the treatment of inflammatory diseases and cancer.